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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Bromopropene

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromopropene, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require accurate physical data and

detailed experimental methodologies. This document summarizes quantitative data, outlines

protocols for experimental determination, and provides a visual workflow for these procedures.

Physical Properties of 2-Bromopropene
2-Bromopropene, also known as isopropenyl bromide, is an organobromine compound with

the chemical formula C₃H₅Br. Accurate knowledge of its physical properties is essential for its

application in organic synthesis and materials science.

Quantitative Data
The boiling point and density of 2-Bromopropene are summarized in the table below. These

values are critical for handling, storage, and reaction setup.
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Physical Property Value Conditions

Boiling Point 47-49 °C
At standard atmospheric

pressure.[1][2][3][4][5]

Density 1.362 g/mL At 25 °C.[1][3][5]

Specific Gravity 1.433 Temperature not specified.[2]

Experimental Protocols for Property Determination
The following sections detail the standard laboratory procedures for determining the boiling

point and density of a liquid organic compound such as 2-Bromopropene.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6][7] The capillary method, also known as the Siwoloboff method, is a common and

efficient technique for determining the boiling point of small quantities of liquid.

Apparatus:

Thiele tube or a heating block (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)

Liquid sample (2-Bromopropene)

Procedure:

Preparation: Seal one end of a capillary tube by heating it in a flame.[6][8]

Sample Introduction: Place a small amount of 2-Bromopropene into the fusion tube.
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Assembly: Place the sealed capillary tube, open end down, into the fusion tube containing

the liquid sample.

Heating: Attach the fusion tube to a thermometer and place the assembly in a Thiele tube or

a heating block. The setup should be heated slowly and uniformly.[6]

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This occurs as the air trapped in the capillary tube expands and is

replaced by the vapor of the liquid.

Boiling Point Identification: The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the capillary tube.[6] An alternative, more

precise method is to heat the sample slightly above the boiling point until a steady stream of

bubbles is observed, then allow it to cool. The boiling point is the temperature at which the

liquid begins to enter the capillary tube.[9]

Determination of Density (Pycnometer Method)
Density is a fundamental physical property defined as the mass of a substance per unit

volume.[10] The pycnometer method is a highly accurate technique for determining the density

of liquids.

Apparatus:

Pycnometer (a glass flask with a precisely known volume)

Analytical balance

Thermometer

Liquid sample (2-Bromopropene)

Procedure:

Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and weigh it

accurately on an analytical balance.
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Mass of Pycnometer with Sample: Fill the pycnometer with 2-Bromopropene, ensuring no

air bubbles are present. Place the stopper and wipe away any excess liquid. Weigh the filled

pycnometer.

Temperature Control: The temperature of the liquid should be recorded, as density is

temperature-dependent. The measurement is typically performed at a standard temperature,

such as 25 °C.

Calculation: The density of the liquid is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer to find the mass of the liquid. This mass

is then divided by the known volume of the pycnometer.[11]

Density = (Mass of filled pycnometer - Mass of empty pycnometer) / Volume of pycnometer

Visualization of Experimental Workflows
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of 2-Bromopropene.
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Experimental Workflow: Physical Property Determination

Boiling Point Determination (Capillary Method) Density Determination (Pycnometer Method)

Start

Prepare Sample:
- Place liquid in fusion tube

- Insert inverted sealed capillary

Heat Assembly Slowly
(Thiele Tube or Block)

Observe Bubbles from Capillary

Record Temperature of
Continuous Bubble Stream

End: Boiling Point Determined

Start

Weigh Clean, Dry Pycnometer
(Mass 1)

Fill Pycnometer with Liquid

Weigh Filled Pycnometer
(Mass 2)

Calculate Density:
(Mass 2 - Mass 1) / Volume

End: Density Determined

2-Bromopropene Sample

To BP Test To Density Test

Click to download full resolution via product page

Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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